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This guide provides a detailed, objective comparison of two widely used wood preservatives:
creosote and Chromated Copper Arsenate (CCA). The following sections present a
comprehensive overview of their performance, supported by experimental data, to inform
material selection and research in wood preservation.

Introduction

Wood, a sustainable and versatile building material, is susceptible to degradation by biological
agents such as fungi, insects, and marine borers. Wood preservation techniques are essential
to extend the service life of wood products, particularly in outdoor and ground-contact
applications. For decades, creosote and Chromated Copper Arsenate (CCA) have been two of
the most effective and commonly used industrial wood preservatives.[1]

Creosote is a coal-tar-derived, oil-based preservative rich in polycyclic aromatic hydrocarbons
(PAHSs).[2][3] It is known for its excellent water repellency and effectiveness against a broad
spectrum of wood-destroying organisms.[1][2] CCA is a waterborne preservative composed of
copper, chromium, and arsenic compounds. The components are impregnated into the wood
and become "fixed" through chemical reactions, providing long-term protection.
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While both preservatives have a long history of successful use, concerns regarding their
potential environmental and health impacts have led to increased scrutiny and regulatory
restrictions, particularly for CCA in residential applications. This guide aims to provide a
scientific comparison of their performance characteristics to aid in informed decision-making.

Chemical Composition and Mechanism of Action

The distinct chemical compositions of creosote and CCA dictate their mechanisms of action in
protecting wood.

Creosote is a complex mixture of hundreds of compounds, primarily polycyclic aromatic
hydrocarbons (PAHS), phenols, and cresols. Its preservative action is attributed to its overall
toxicity to wood-destroying organisms and its ability to make the wood oily and water-repellent.
The oily nature of creosote creates a physical barrier that deters water absorption, which is
necessary for fungal growth.

Chromated Copper Arsenate (CCA) is comprised of three key components that work
synergistically:

o Copper (as Copper Oxide, CuO): Acts as the primary fungicide.

¢ Arsenic (as Arsenic Pentoxide, As205): Serves as an effective insecticide, providing
protection against termites and other wood-boring insects.

e Chromium (as Chromium Trioxide, CrO3): Acts as a fixative, chemically binding the copper
and arsenic compounds to the wood's cellular structure. This fixation process is crucial for
reducing the leaching of the preservative components.

The biocidal mechanism of CCA involves the disruption of essential enzymatic processes in
wood-destroying organisms.

Data Presentation: Performance Comparison

The following tables summarize quantitative data from various studies comparing the
performance of creosote and CCA.

Table 1: Long-Term Field Performance (Ground Contact)
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Test Duration

Estimated

Preservative Failure Rate Time to 50% Citation(s)
(Years) .
Failure (Years)
20% (5 of 25
Creosote 50 78
posts)
0% (0 of 125
CCA 50 >96
posts)
10-50% (at ,
) 54 (estimated
Creosote 55-60 retentions <192 »
durability)
kg/m 3)
Not calculated
CCA-C 35 0% _
(no failures)
Table 2: Leaching Rates from Treated Wood (Laboratory Studies)
. . Test L
Preservative Component Leaching Rate . Citation(s)
Conditions
Phenanthrene (a 0.2-0.5 Immersion in
Creosote
PAH) pg/cm/day fresh water
0.0062 - 0.0143 ] )
) Simulated rainfall
CCA Arsenic pg/cmz/mm )
i on decking
rainfall
~100 - 2000 pg/L
) Rainfall on
CCA Arsenic (leachate
] weathered wood
concentration)
~30 - 400 pg/L _
Rainfall on
CCA Chromium (leachate
_ weathered wood
concentration)
~30 - 400 pg/L
Ho Rainfall on
CCA Copper (leachate

concentration)

weathered wood
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Table 3: Efficacy Against Marine Borers (Marine Exposure)

Preservative Exposure Duration

Performance o
. . Citation(s)
Rating/Observation

Creosote 8 months

Heavier organism
attack compared to
CCA

CCA 8 months

Superior performance;
light to moderate

attack

Creosote (Marine

13+ years
Grade)

Less effective against
Limnoria than high

retentions of CCA

CCA (Types B & C) 11+ years

At high retentions (1.1
and 2.3 Ib/ft3),
provided better
protection against
Limnoria than marine

creosote

Dual Treatment (CCA

13+ years
+ Creosote)

Improved
performance
compared to single

treatments

Experimental Protocols

The data presented above are derived from standardized experimental procedures designed to

evaluate the performance of wood preservatives. Key methodologies are outlined below.

Fungal Decay Resistance: Soil-Block Test (AWPA

Standard E10)

This laboratory test evaluates the efficacy of wood preservatives against pure cultures of wood-

destroying fungi.
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Sample Preparation: Small, uniform blocks of wood are treated with varying concentrations
of the preservative.

Test Setup: The treated and untreated control blocks are placed in jars containing sterilized
soil that has been inoculated with a specific species of decay fungus (e.g., Gloeophyllum
trabeum for brown rot or Trametes versicolor for white rot).

Incubation: The jars are incubated under conditions optimal for fungal growth (typically 27°C
and 70-80% relative humidity) for a set period (usually 12 weeks).

Data Analysis: The extent of decay is determined by measuring the percentage of weight
loss of the wood blocks. The minimum preservative retention that prevents significant weight
loss is considered the toxic threshold.

Leaching Resistance (AWPA Standard E11)

This method is used to determine the permanence of a wood preservative by measuring its
tendency to leach from the wood.

Sample Preparation: Wood blocks are treated with the preservative and allowed to cure.

Leaching Procedure: The blocks are submerged in deionized water, and the water is
periodically replaced over a set duration (e.g., two weeks).

Data Analysis: The amount of preservative components in the collected leachate is
chemically analyzed. Alternatively, the preservative retention in the wood blocks can be
measured before and after leaching to determine the amount lost.

Termite Resistance (ASTM D3345)

This laboratory test evaluates the ability of treated wood to resist attack by subterranean
termites.

o Sample Preparation: Treated and untreated wood blocks are placed in containers with a
standardized substrate (e.g., sand or soil).

» Termite Introduction: A specified number of termites (e.g., Reticulitermes flavipes) are
introduced into each container.
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 Incubation: The containers are maintained in a dark, humid environment for a set period
(typically 4 weeks).

o Data Analysis: At the end of the test, the wood blocks are visually rated for damage, and the
percentage of wood mass loss is calculated. Termite mortality is also recorded.

Field Performance: Stake Test (AWPA Standard E7)

This long-term test evaluates the performance of wood preservatives in a real-world, ground-
contact environment.

o Sample Preparation: Wooden stakes (e.g., 2x4s or similar dimensions) are treated with the
preservative to various retention levels.

o Field Installation: The stakes are installed in the ground at a designated test site known to
have a high hazard from decay and termites. Untreated and reference-treated stakes are
included for comparison.

o Periodic Evaluation: The stakes are periodically removed from the ground and visually
inspected for signs of decay and termite attack. They are rated on a numerical scale (e.g., 10
for sound, O for failure).

o Data Analysis: The ratings over time are used to determine the average service life of the
treated wood.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the mechanisms and evaluation of
creosote and CCA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Creosote and Chromated
Copper Arsenate (CCA) in Wood Preservation]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1164894#creosote-vs-chromated-copper-
arsenate-cca-in-wood-preservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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